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Compound of Interest

Compound Name: Isoacteoside

Cat. No.: B1238533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial landscape

for purified isoacteoside (also known as isoverbascoside), a phenylethanoid glycoside of

significant interest for its diverse biological activities. This document offers a comparative

analysis of commercial suppliers, detailed experimental protocols for its analysis, and an

exploration of its mechanisms of action, particularly its role in key cellular signaling pathways.

Commercial Suppliers of Purified Isoacteoside
The availability of high-purity isoacteoside is critical for reproducible in vitro and in vivo

studies. A number of reputable suppliers offer this compound, with varying purity levels,

quantities, and pricing. The following table summarizes the offerings from several prominent

commercial sources. Researchers are advised to request lot-specific certificates of analysis

(COA) to verify purity and quality.
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Supplier
Product
Number

CAS
Number

Purity
Available
Quantitie
s

Price
(USD)

Analytical
Data
Provided

MedChem

Express
HY-N0022

61303-13-

7
99.73%

5 mg, 10

mg, 25 mg,

50 mg, 100

mg

$82 (5mg)

- $474

(100mg)

COA, SDS,

Handling

Instructions

Sigma-

Aldrich
SMB01011

61303-13-

7

≥90%

(LC/MS-

ELSD)

1 mg
~$218

(£195.60)

Properties,

Safety Info

RayBiotech
331-

70036-1

61303-13-

7
98% 20 mg $286

Datasheet/

CoA

APExBIO B5246
61303-13-

7
99.15%

Not

specified

Inquire for

pricing

COA,

HPLC,

NMR,

MSDS

LIDE

PHARMAC

EUTICALS

N/A
61303-13-

7
≥99% 1g, 25kg $10/gram

COA

available

on request

Cayman

Chemical
20793

61303-13-

7
≥98%

Not

specified

Inquire for

pricing
N/A

Doron

Scientific
DS28044

61303-13-

7
98% 10mg

Inquire for

pricing

COA &

SDS on

request

Experimental Protocols
Accurate and reliable experimental methods are paramount in research. The following section

details standardized protocols for the analysis and quality control of isoacteoside.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
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This protocol is adapted from methodologies described in the scientific literature for the

separation and quantification of isoacteoside.[1][2][3]

Instrumentation: A standard HPLC system equipped with a UV-Vis detector, autosampler,

and column oven.

Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

Mobile Phase: A gradient of solvent A (water with 0.1% formic acid) and solvent B

(acetonitrile or methanol).

Gradient Elution:

0-20 min: 10-30% B

20-25 min: 30-50% B

25-30 min: 50-10% B (return to initial conditions)

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Detection Wavelength: 330 nm

Injection Volume: 10 µL

Sample Preparation: Dissolve a known concentration of isoacteoside in the initial mobile

phase composition. Filter through a 0.22 µm syringe filter before injection.

Data Analysis: Purity is determined by the area percentage of the isoacteoside peak relative

to the total peak area in the chromatogram.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
NMR is a powerful technique for the unambiguous structural elucidation of organic molecules

like isoacteoside.[1][4][5][6]
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Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Solvent: Deuterated methanol (CD₃OD) or deuterated dimethyl sulfoxide (DMSO-d₆).

Sample Preparation: Dissolve approximately 5-10 mg of isoacteoside in 0.5-0.7 mL of the

deuterated solvent.

Experiments:

¹H NMR: Provides information on the proton environment in the molecule.

¹³C NMR: Provides information on the carbon skeleton.

2D NMR (COSY, HSQC, HMBC): Used to establish connectivity between protons and

carbons, confirming the complete structure and differentiating it from its isomer, acteoside.

Data Analysis: Compare the acquired spectra with published data for isoacteoside to

confirm its identity and assess for the presence of any impurities.

Key Signaling Pathways Modulated by Isoacteoside
Isoacteoside has been shown to exert its biological effects, particularly its anti-inflammatory

properties, through the modulation of key cellular signaling pathways.

Inhibition of the NF-κB Signaling Pathway
A primary mechanism of isoacteoside's anti-inflammatory action is the inhibition of the NF-κB

pathway. It has been demonstrated that isoacteoside can directly interfere with the activation

of this pathway by preventing the dimerization of Toll-like receptor 4 (TLR4) in response to

inflammatory stimuli like lipopolysaccharide (LPS).[7][8][9] This blockade prevents the

recruitment of downstream adaptor proteins MyD88 and TRIF, leading to reduced activation of

IKK and subsequent phosphorylation and degradation of IκBα. As a result, the translocation of

the p65 subunit of NF-κB to the nucleus is inhibited, leading to a downregulation of pro-

inflammatory gene expression, including TNF-α, IL-6, and iNOS.[7][8]
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Figure 1. Inhibition of the NF-κB pathway by isoacteoside.
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Modulation of the PI3K/Akt/mTOR Signaling Pathway
Recent studies have also implicated isoacteoside in the regulation of the PI3K/Akt/mTOR

pathway, which is crucial for cell survival, proliferation, and apoptosis.[10] Isoacteoside has

been shown to inhibit the phosphorylation of key components of this pathway, including PI3K,

Akt, and mTOR, in certain cancer cell lines.[10] This inhibition can lead to the induction of

apoptosis and a reduction in cell proliferation, highlighting a potential anti-cancer role for

isoacteoside.
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Figure 2. Modulation of the PI3K/Akt/mTOR pathway by isoacteoside.

Supplier Selection and Quality Control Workflow
For researchers, the selection of a reliable supplier and the implementation of in-house quality

control are crucial steps to ensure the validity of experimental results. The following workflow is

recommended.
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Figure 3. Recommended workflow for supplier selection and quality control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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